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Compound of Interest

Compound Name: Methyl 3-methoxyacrylate

Cat. No.: B1366482 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe handling of Methyl 3-methoxyacrylate in a

laboratory setting. The following information is presented in a question-and-answer format to

address specific issues and troubleshooting scenarios.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Methyl 3-methoxyacrylate?

A1: Methyl 3-methoxyacrylate is a combustible liquid and vapor that can cause irritation to

the skin, eyes, and respiratory tract.[1] A significant hazard is its potential to cause skin

sensitization, which can lead to an allergic reaction upon re-exposure.[1][2] It is also a

lachrymator, meaning it can cause tearing.[1] The toxicological properties of this substance

have not been fully investigated.[1]

Q2: What are the immediate first aid procedures in case of exposure?

A2: Immediate action is crucial in the event of an exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[1][3]

Skin Contact: Remove any contaminated clothing and immediately wash the affected skin

with soap and plenty of water for at least 15 minutes. If skin irritation or a rash develops,
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seek medical advice.[3][4][5]

Inhalation: Move the individual to fresh air. If they are not breathing, administer artificial

respiration. If breathing is difficult, provide oxygen. Seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink plenty of water. Never give anything by mouth to an unconscious

person and seek immediate medical attention.[1][6]

Q3: What are the proper storage conditions for Methyl 3-methoxyacrylate?

A3: Methyl 3-methoxyacrylate should be stored in a tightly closed container in a cool, dry, and

well-ventilated area.[1] It should be kept away from sources of ignition, heat, sparks, and open

flames.[1][3] Refrigerated storage (below 4°C/39°F) is recommended.[1][2]

Q4: Can Methyl 3-methoxyacrylate undergo hazardous polymerization?

A4: Yes, this material may polymerize, especially when exposed to high temperatures or

ignition sources.[1] This can be a hazardous reaction, potentially leading to a violent rupture of

the container.[2]
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Issue Possible Cause Solution

Skin irritation or rash after

handling

Inadequate personal protective

equipment (PPE), accidental

skin contact, or the

development of skin

sensitization.

Immediately wash the affected

area thoroughly with soap and

water. Discontinue use and

seek medical advice. Review

and upgrade PPE, ensuring

proper glove selection and

use.

Strong, irritating odor in the lab
Inadequate ventilation, a spill,

or an open container.

Ensure all work is conducted in

a properly functioning chemical

fume hood.[7] Check for spills

and clean them up

immediately following proper

procedures. Ensure all

containers are tightly sealed

when not in use.[1]

Material appears discolored or

has solidified

Potential polymerization or

contamination.

Do not use the material.

Dispose of it as hazardous

waste according to your

institution's guidelines. Review

storage conditions to ensure

they are appropriate.[1]

Accidental spill
Improper handling, container

failure.

Evacuate the immediate area

and remove all sources of

ignition.[1] Ventilate the area.

Wearing appropriate PPE,

absorb the spill with an inert

material like vermiculite or

sand and place it in a suitable,

sealed container for disposal.

[1] For large spills, contact

your institution's environmental

health and safety department.

[8]
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Quantitative Data Summary
Property Value Source

Flash Point 65 °C (149 °F) [1][2]

Physical State Clear, colorless liquid [1]

Relative Density 1.08 g/cm³ at 25 °C [6]

Storage Temperature Below 4°C/39°F (Refrigerated) [1][2]

Permissible Exposure Limits

(PEL)

Not established for Methyl 3-

methoxyacrylate. For the

related compound, Methyl

Methacrylate, the OSHA PEL

is 100 ppm (410 mg/m³) as an

8-hour time-weighted average.

[6][9]

Experimental Protocols
Standard Protocol for Handling Methyl 3-
methoxyacrylate

Preparation and Engineering Controls:

Before starting any work, ensure that a safety shower and eyewash station are readily

accessible.[1]

All handling of Methyl 3-methoxyacrylate must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[7]

Keep the fume hood sash at the lowest practical height.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles. A face shield may be appropriate for

procedures with a higher risk of splashing.[4]
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Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves.[1] Given that

this is a sensitizer, it is crucial to select gloves with adequate resistance. Consult glove

compatibility charts for specific recommendations. Change gloves immediately if they

become contaminated.[8]

Respiratory Protection: If working outside of a fume hood is unavoidable (which is not

recommended), a NIOSH-approved respirator with appropriate cartridges should be used.

[1][6]

Handling Procedures:

Avoid direct contact with skin and eyes.[1]

Avoid inhaling vapors or mists.[6]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Do not eat, drink, or smoke in the laboratory.[4]

Waste Disposal:

Dispose of all waste, including contaminated consumables, as hazardous waste in

accordance with local, state, and federal regulations.[5]

Collect waste in a properly labeled, sealed container.

Visual Workflow for Spill Response
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Workflow for Methyl 3-methoxyacrylate Spill Response

Immediate Actions

Assessment

Cleanup Procedure (Small Spill) Emergency Response (Large Spill)

Spill Occurs

Alert others in the area

Evacuate immediate area

Remove ignition sources

Assess spill size and risk
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(gloves, goggles, lab coat)

Yes

Contact Environmental
Health & Safety

No

Cover with inert absorbent
(vermiculite, sand)

Collect absorbed material

Place in sealed container
for hazardous waste

Decontaminate spill area

Secure the area
(prevent entry)

Click to download full resolution via product page

Caption: Logical workflow for responding to a Methyl 3-methoxyacrylate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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